Cas no 2171228-34-3 ((2S)-2-amino-4-cyclopropoxybutanoic acid)
(2S)-2-amino-4-cyclopropoxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-4-cyclopropoxybutanoic acid
- EN300-1297803
- 2171228-34-3
-
- Inchi: 1S/C7H13NO3/c8-6(7(9)10)3-4-11-5-1-2-5/h5-6H,1-4,8H2,(H,9,10)/t6-/m0/s1
- InChI Key: NSWHACALVVTZJW-LURJTMIESA-N
- SMILES: O(CC[C@@H](C(=O)O)N)C1CC1
Computed Properties
- Exact Mass: 159.08954328g/mol
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 72.6Ų
(2S)-2-amino-4-cyclopropoxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297803-1.0g |
(2S)-2-amino-4-cyclopropoxybutanoic acid |
2171228-34-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1297803-50mg |
(2S)-2-amino-4-cyclopropoxybutanoic acid |
2171228-34-3 | 50mg |
$948.0 | 2023-09-30 | ||
| Enamine | EN300-1297803-100mg |
(2S)-2-amino-4-cyclopropoxybutanoic acid |
2171228-34-3 | 100mg |
$993.0 | 2023-09-30 | ||
| Enamine | EN300-1297803-250mg |
(2S)-2-amino-4-cyclopropoxybutanoic acid |
2171228-34-3 | 250mg |
$1038.0 | 2023-09-30 | ||
| Enamine | EN300-1297803-500mg |
(2S)-2-amino-4-cyclopropoxybutanoic acid |
2171228-34-3 | 500mg |
$1084.0 | 2023-09-30 | ||
| Enamine | EN300-1297803-1000mg |
(2S)-2-amino-4-cyclopropoxybutanoic acid |
2171228-34-3 | 1000mg |
$1129.0 | 2023-09-30 | ||
| Enamine | EN300-1297803-2500mg |
(2S)-2-amino-4-cyclopropoxybutanoic acid |
2171228-34-3 | 2500mg |
$2211.0 | 2023-09-30 | ||
| Enamine | EN300-1297803-5000mg |
(2S)-2-amino-4-cyclopropoxybutanoic acid |
2171228-34-3 | 5000mg |
$3273.0 | 2023-09-30 | ||
| Enamine | EN300-1297803-10000mg |
(2S)-2-amino-4-cyclopropoxybutanoic acid |
2171228-34-3 | 10000mg |
$4852.0 | 2023-09-30 |
(2S)-2-amino-4-cyclopropoxybutanoic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on (2S)-2-amino-4-cyclopropoxybutanoic acid
Introduction to (2S)-2-amino-4-cyclopropoxybutanoic Acid (CAS No. 2171228-34-3)
(2S)-2-amino-4-cyclopropoxybutanoic acid (CAS No. 2171228-34-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This amino acid derivative, characterized by its unique cyclopropoxy substituent, holds promise in various therapeutic applications due to its potential biological activities and pharmacological properties.
The structure of (2S)-2-amino-4-cyclopropoxybutanoic acid is composed of a four-carbon backbone with an amino group at the second position and a cyclopropoxy group at the fourth position. The presence of the cyclopropoxy moiety imparts distinct chemical and biological characteristics to the molecule, making it an intriguing candidate for further investigation.
Recent studies have explored the potential of (2S)-2-amino-4-cyclopropoxybutanoic acid in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human macrophages. These findings suggest that (2S)-2-amino-4-cyclopropoxybutanoic acid may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the neuroprotective effects of (2S)-2-amino-4-cyclopropoxybutanoic acid. Preclinical studies using animal models have shown that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the activation of neuroprotective signaling pathways.
In addition to its anti-inflammatory and neuroprotective properties, (2S)-2-amino-4-cyclopropoxybutanoic acid has also been investigated for its antimicrobial activity. Research has demonstrated that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This property makes it a promising candidate for the development of new antibiotics to combat antibiotic-resistant infections.
The pharmacokinetic profile of (2S)-2-amino-4-cyclopropoxybutanoic acid has been studied to understand its behavior in biological systems. In vivo studies have shown that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it exhibits low toxicity and minimal side effects, which are crucial factors for its potential use as a therapeutic agent.
To further advance the development of (2S)-2-amino-4-cyclopropoxybutanoic acid, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Techniques such as structure-activity relationship (SAR) analysis and molecular modeling are being employed to identify key structural features that contribute to its biological activities. These efforts aim to develop more effective derivatives with improved pharmacological profiles.
The clinical potential of (2S)-2-amino-4-cyclopropoxybutanoic acid is also being explored through early-stage clinical trials. Preliminary results from phase I trials have shown promising safety and tolerability profiles, paving the way for more advanced clinical studies. These trials will provide valuable insights into the efficacy and safety of this compound in human subjects.
In conclusion, (2S)-2-amino-4-cyclopropoxybutanoic acid (CAS No. 2171228-34-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As research in this area continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.
2171228-34-3 ((2S)-2-amino-4-cyclopropoxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)